2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide

• IUPAC Name: 2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C17H17BrN2O3/c1-23-11-10-19-17(22)14-4-2-3-5-15(14)20-16(21)12-6-8-13(18)9-7-12/h2-9H,10-11H2,1H3,(H,19,22)(H,20,21)
• InChI Key: HVEIPZMCVXVJJX-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C17H17BrN2O3
• Molecular Weight: 377.2 g/mol

Description

2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide, also known as BBA, is a chemical compound that has been extensively studied in the field of medicinal chemistry. This compound has shown promising results in the treatment of various diseases, including cancer and inflammation.

Mechanism of Action

The mechanism of action of 2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide is not fully understood. However, studies have suggested that 2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide inhibits the activity of various enzymes and signaling pathways involved in cancer and inflammation. 2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. 2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammation.
Biochemical and Physiological Effects:
2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide has been shown to have various biochemical and physiological effects. Studies have shown that 2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide can induce apoptosis and cell cycle arrest in cancer cells. 2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, 2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide has been shown to have antioxidant effects by scavenging free radicals.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide in lab experiments is its high potency. 2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide has been shown to be effective at low concentrations, making it a cost-effective option for researchers. However, one of the limitations of using 2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide in lab experiments is its low solubility in water. This can make it difficult to administer to cells or animals in experiments.

Future Directions

There are several future directions for the study of 2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide. One direction is to investigate the potential use of 2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide in combination with other drugs for the treatment of cancer and inflammation. Another direction is to investigate the potential use of 2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide in other diseases, such as neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide and to optimize its pharmacokinetic properties.

Scientific Research Applications

2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide has been extensively studied for its potential use in the treatment of cancer and inflammation. Studies have shown that 2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide can inhibit the growth of cancer cells by inducing apoptosis and arresting the cell cycle. 2-[(4-bromobenzoyl)amino]-N-(2-methoxyethyl)benzamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.